Cas no 2229598-85-8 (5-(6-chloro-5-methylpyridin-3-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(6-chloro-5-methylpyridin-3-yl)-1,3-oxazol-2-amine
• CAS No: 2229598-85-8
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• CID: 6276987
• PubChem ID: 165653821
• Update Time: 2025-05-19

5-(6-chloro-5-methylpyridin-3-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(6-chloro-5-methylpyridin-3-yl)-1,3-oxazol-2-amine
• 2229598-85-8
• EN300-1994180

• Inchi： 1S/C9H8ClN3O/c1-5-2-6(3-12-8(5)10)7-4-13-9(11)14-7/h2-4H,1H3,(H2,11,13)
• InChI Key： AIUBVZGTUNQQQO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C1=CN=C(N)O1

Computed Properties

• Exact Mass: 209.0355896g/mol
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(6-chloro-5-methylpyridin-3-yl)-1,3-oxazol-2-amine

Research Brief on 5-(6-chloro-5-methylpyridin-3-yl)-1,3-oxazol-2-amine (CAS: 2229598-85-8): Recent Advances and Applications

The compound 5-(6-chloro-5-methylpyridin-3-yl)-1,3-oxazol-2-amine (CAS: 2229598-85-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications. Recent studies highlight its role as a key intermediate in the development of kinase inhibitors, particularly those targeting inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 5-(6-chloro-5-methylpyridin-3-yl)-1,3-oxazol-2-amine via a multi-step process involving palladium-catalyzed cross-coupling reactions. The compound's structural features, including the chloro-methylpyridine and oxazol-2-amine moieties, were found to enhance its binding affinity to specific kinase domains. Computational docking studies further revealed its potential to inhibit aberrant signaling pathways associated with cancer and autoimmune diseases.

Another pivotal study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's utility as a precursor for novel JAK2 inhibitors. The researchers modified the oxazol-2-amine core to develop derivatives with improved pharmacokinetic properties. Notably, one derivative exhibited nanomolar potency against JAK2 in vitro, suggesting its promise for treating myeloproliferative disorders. The study also emphasized the role of CAS: 2229598-85-8 in streamlining the synthesis of these derivatives, underscoring its value in medicinal chemistry.

Beyond kinase inhibition, recent preclinical investigations have explored the compound's immunomodulatory effects. A 2024 report in ACS Chemical Biology detailed its ability to modulate T-cell activation by targeting interleukin-2-inducible T-cell kinase (ITK). This finding opens new avenues for developing small-molecule therapies for autoimmune and inflammatory conditions. The study also highlighted the compound's favorable toxicity profile in murine models, further supporting its translational potential.

In summary, 5-(6-chloro-5-methylpyridin-3-yl)-1,3-oxazol-2-amine (CAS: 2229598-85-8) represents a promising chemical entity with multifaceted applications in drug discovery. Its structural versatility, combined with emerging biological data, positions it as a valuable tool for targeting kinase-driven pathologies and immune dysregulation. Future research should focus on optimizing its derivatives for clinical development and elucidating its mechanisms of action in greater detail.